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Fluopimomide Cross-Resistance Profile: A
Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-resistance profiles of
Fluopimomide with other key fungicide classes. The information is compiled from recent
studies and is intended to inform resistance management strategies and future fungicide
development.

Fluopimomide, a novel pyridinylmethyl-benzamide fungicide, has been developed to control a
range of plant pathogens. Understanding its potential for cross-resistance with existing
fungicides is critical for its effective and sustainable use in agriculture.

Quantitative Data on Cross-Resistance

Recent studies have investigated the cross-resistance relationship between Fluopimomide
and other fungicides, particularly its parent compound, fluopicolide, and other oomycete-
targeting fungicides. The data consistently shows a lack of cross-resistance with fungicides
from different mode-of-action groups.

A key study by Shang et al. (2020) on Phytophthora capsici established baseline sensitivity to
fluopicolide and investigated cross-resistance in fluopicolide-resistant mutants. The findings
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from this and other related studies are summarized below.

Table 1: Cross-Resistance between Fluopicolide/Fluopimomide and Other Fungicide Classes
in Phytophthora species.
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Fungicide Class

Representative
Fungicide(s)

Cross-Resistance
with
Fluopicolide/Fluopi
momide

Supporting
Evidence

Pyridinylmethyl-
benzamides

Fluopicolide

Positive Cross-

Resistance

Strong positive
correlation in
sensitivity between
fluopicolide and
Fluopimomide
observed in P. capsici

and P. nicotianae.[1]

[2](3]

Carboxylic Acid
Amides (CAA)

Dimethomorph

No Cross-Resistance

Fluopicolide-resistant
mutants of P. capsici
showed no change in
sensitivity to
dimethomorph.[1][2]

Quinone outside
Inhibitors (Qol)

Azoxystrobin

No Cross-Resistance

No correlation in
sensitivity was found
between fluopicolide
and azoxystrobin in P.

capsici.

Oxysterol Binding
Protein Inhibitors
(OSBPI)

Oxathiapiprolin

No Cross-Resistance

Fluopicolide-resistant
mutants of P. capsici
remained sensitive to

oxathiapiprolin.

No cross-resistance

was detected between

Cyano-imidazole Cyazofamid No Cross-Resistance fluopicolide and
cyazofamid in P.
capsici.

Cymoxanil Cymoxanil No Cross-Resistance Sensitivity to

cymoxanil was not

affected in
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fluopicolide-resistant

P. capsici isolates.

Negative Cross-

A negative correlation
was observed,

suggesting that

Phenylamides Metalaxyl _ o _
Resistance fluopicolide-resistant
mutants may be more
sensitive to metalaxyl.
No significant
Benzamides Zoxamide No Cross-Resistance correlation in

sensitivity was found.

Dithiocarbamates

Chlorothalonil

No Cross-Resistance

No cross-resistance
was observed with

this multi-site inhibitor.

Phenylpyridin-amines

Fluazinam

No Cross-Resistance

No correlation in
sensitivity was
detected.

Table 2: Example EC50 Values for Fluopicolide against Phytophthora capsici

Number of Mean EC50 EC50 Range
Isolate Type Reference
Isolates (ng/mL) (ng/mL)
Wild-type Shang et al.
) 146 0.17 0.07-0.34
(Baseline) (2020)
Fluopicolide- 6.21 to 559.90
) ) ) Shang et al.
Resistant 44 >10 (variable) (Resistance (2020)
Mutants Factor)

Experimental Protocols

The data presented is primarily derived from in vitro sensitivity assays. Below is a detailed

methodology for a typical mycelial growth inhibition assay used to determine EC50 values and

assess cross-resistance.
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Mycelial Growth Inhibition Assay

This protocol is adapted from the methodology described by Shang et al. (2020) for testing the
sensitivity of Phytophthora capsici to fungicides.

1. Fungal Isolates and Culture Preparation:

Isolates of the target pathogen (e.g., Phytophthora capsici) are collected from the field or
obtained from culture collections.

For baseline sensitivity, isolates with no prior exposure to the test fungicide are used.

To study cross-resistance, isolates with known resistance to a specific fungicide are
included.

Isolates are cultured on a suitable medium, such as potato dextrose agar (PDA), at an
optimal temperature (e.g., 25°C) in the dark.

. Fungicide Stock Solution and Media Preparation:

Stock solutions of the fungicides to be tested are prepared by dissolving them in a suitable
solvent, such as dimethyl sulfoxide (DMSO).

The stock solutions are then serially diluted.

These dilutions are incorporated into the molten culture medium (e.g., PDA) to achieve a
range of final concentrations. The final concentration of the solvent (e.g., DMSO) in the
medium should be kept constant and at a level that does not affect fungal growth (e.g., <
0.1% v/v).

A control medium containing only the solvent at the same concentration is also prepared.
. Inoculation and Incubation:

Mycelial plugs (e.g., 5 mm in diameter) are taken from the actively growing margin of a fresh
fungal culture.

A single mycelial plug is placed at the center of each fungicide-amended and control plate.
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e The plates are incubated at the optimal growth temperature for the pathogen until the
mycelial growth in the control plates reaches a specified diameter (e.g., nearly covers the
plate).

4. Data Collection and Analysis:
e The diameter of the fungal colony on each plate is measured in two perpendicular directions.

e The percentage of mycelial growth inhibition is calculated for each fungicide concentration
relative to the growth on the control plates.

e The EC50 (Effective Concentration to inhibit growth by 50%) value for each isolate and
fungicide is calculated by probit analysis or by regressing the percentage of inhibition against
the logarithm of the fungicide concentration.

o Cross-resistance is determined by comparing the EC50 values of a fungicide for both the
sensitive (wild-type) and resistant isolates of the pathogen. A significant correlation between
the EC50 values of two fungicides across a range of isolates indicates cross-resistance.

Visualizations
Experimental Workflow for Cross-Resistance
Assessment
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Caption: Workflow for assessing fungicide cross-resistance in vitro.
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Caption: Cross-resistance relationship of Fluopimomide.
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 To cite this document: BenchChem. [Studies on cross-resistance between Fluopimomide
and other fungicide classes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447720#studies-on-cross-resistance-between-
fluopimomide-and-other-fungicide-classes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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